Cas no 34143-77-6 (1-(methylsulfanyl)propane-2-thiol)

1-(Methylsulfanyl)propane-2-thiol is a sulfur-containing organic compound with the molecular formula C₄H₁₀S₂. It features both a methylthio (–SCH₃) and a thiol (–SH) functional group, making it a versatile intermediate in organic synthesis and specialty chemical applications. The compound’s bifunctional nature allows for selective reactivity in thiol-ene click chemistry, metal chelation, and the synthesis of sulfur-rich heterocycles. Its moderate volatility and distinct odor are characteristic of thiol derivatives. The product is of interest in pharmaceutical, agrochemical, and materials science research due to its ability to introduce sulfur-based functionalities into target molecules. Proper handling under inert conditions is recommended due to its potential sensitivity to oxidation.
1-(methylsulfanyl)propane-2-thiol structure
34143-77-6 structure
Product Name:1-(methylsulfanyl)propane-2-thiol
CAS No:34143-77-6
MF:C4H10S2
MW:122.252198696136
CID:6074371
PubChem ID:20395915
Update Time:2025-10-30

1-(methylsulfanyl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(methylsulfanyl)propane-2-thiol
    • 2-Propanethiol, 1-(methylthio)-
    • SCHEMBL10289561
    • 1-(Methylthio)-2-propanethiol
    • DTXSID001307362
    • EN300-1288768
    • 34143-77-6
    • Inchi: 1S/C4H10S2/c1-4(5)3-6-2/h4-5H,3H2,1-2H3
    • InChI Key: BORCPEFCFCKKGE-UHFFFAOYSA-N
    • SMILES: C(SC)C(S)C

Computed Properties

  • Exact Mass: 122.02239267g/mol
  • Monoisotopic Mass: 122.02239267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 28.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.994±0.06 g/cm3(Predicted)
  • Boiling Point: 171.4±23.0 °C(Predicted)
  • pka: 9.88±0.25(Predicted)

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Additional information on 1-(methylsulfanyl)propane-2-thiol

Introduction to 1-(Methylsulfanyl)propane-2-thiol (CAS No. 34143-77-6)

1-(Methylsulfanyl)propane-2-thiol, also known by its CAS number 34143-77-6, is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a thiol group (-SH) and a methyl sulfanyl group (-SCH3), making it a versatile building block for the synthesis of more complex molecules.

The chemical formula of 1-(methylsulfanyl)propane-2-thiol is C4H10S2. Its molecular weight is approximately 118.2 g/mol. The compound exists as a colorless liquid at room temperature and has a characteristic sulfurous odor. The thiol group in the molecule is highly reactive, which makes it useful in various chemical reactions, such as nucleophilic substitutions, Michael additions, and thiol-ene click reactions.

In the pharmaceutical industry, 1-(methylsulfanyl)propane-2-thiol has shown promise as a precursor for the synthesis of bioactive compounds. Thiol-containing molecules are known for their ability to form disulfide bonds, which are crucial for the stability and function of many proteins and peptides. Recent studies have explored the use of 1-(methylsulfanyl)propane-2-thiol in the development of novel drug delivery systems and as a scaffold for the design of new therapeutic agents.

A notable application of 1-(methylsulfanyl)propane-2-thiol is in the field of materials science. The compound's reactivity and ability to form stable thioether linkages make it an attractive candidate for the synthesis of functional polymers and coatings. For instance, researchers have utilized 1-(methylsulfanyl)propane-2-thiol to create self-healing materials that can repair themselves when damaged. These materials have potential applications in areas such as automotive coatings, electronic devices, and biomedical implants.

In addition to its applications in pharmaceuticals and materials science, 1-(methylsulfanyl)propane-2-thiol has been studied for its role in chemical synthesis. The compound can serve as a starting material for the preparation of various sulfur-containing derivatives, which are important intermediates in the synthesis of fine chemicals and pharmaceuticals. Recent advancements in green chemistry have also focused on developing more sustainable methods for the synthesis of 1-(methylsulfanyl)propane-2-thiol, aiming to reduce environmental impact and improve process efficiency.

The safety and handling of 1-(methylsulfanyl)propane-2-thiol are important considerations for researchers and industrial users. The compound should be stored in a cool, dry place away from strong oxidizers and sources of ignition. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn when handling the compound to minimize exposure risks. Proper ventilation is also essential to prevent inhalation of vapors.

In conclusion, 1-(methylsulfanyl)propane-2-thiol (CAS No. 34143-77-6) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an important building block for the development of new materials and therapeutic agents. Ongoing research continues to uncover new uses and improve synthetic methods for this valuable compound.

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